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Compound of Interest

Compound Name: Dibenzyl terephthalate

Cat. No.: B057955 Get Quote

CAS Number: 19851-61-7

This guide provides an in-depth technical overview of Dibenzyl terephthalate, a significant

chemical compound in polymer science and organic synthesis. It is intended for researchers,

scientists, and professionals in drug development and related fields, offering detailed

information on its properties, synthesis, and applications.

Chemical and Physical Properties
Dibenzyl terephthalate is a diester of terephthalic acid and benzyl alcohol.[1] Its chemical

structure, consisting of a central terephthalate core with two benzyl ester groups, imparts

specific physical and chemical characteristics.[1][2]

Identifiers and Molecular Characteristics
Property Value

CAS Number 19851-61-7

Molecular Formula C22H18O4[2][3][4]

Molecular Weight 346.38 g/mol [3][4][5]

IUPAC Name dibenzyl benzene-1,4-dicarboxylate[6]

Canonical SMILES
C1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)C(

=O)OCC3=CC=CC=C3[2]
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Physical Properties
Property Value

Melting Point 95-99°C[2][3][4]

Boiling Point 441.12°C (estimate)[3][4]

Density 1.1637 g/cm³ (estimate)[3][4]

Appearance Off-White to Pale Yellow Solid[3][4]

Solubility

Insoluble in water; Soluble in organic solvents

such as ethanol, ether, chloroform (slightly), and

ethyl acetate (slightly).[2][3][4]

Spectroscopic Data
Characterization of Dibenzyl terephthalate is typically performed using spectroscopic

methods. Fourier-transform infrared (FTIR) spectroscopy reveals characteristic absorption

bands for the carbonyl (C=O) and ether (C-O) bonds of the ester groups.[2] Nuclear magnetic

resonance (NMR) spectroscopy provides detailed information about the hydrogen and carbon

environments within the molecule.[7]

Synthesis of Dibenzyl Terephthalate
Dibenzyl terephthalate can be synthesized through several routes, most notably via direct

esterification or transesterification. A particularly relevant method involves the chemical

recycling of polyethylene terephthalate (PET).

Experimental Protocol: Synthesis from PET via
Transesterification
This method demonstrates the depolymerization of PET using benzyl alcohol.[7]

Materials:

Polyethylene terephthalate (PET) plastic (e.g., from beverage bottles)

Benzyl alcohol
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Catalyst (e.g., zinc acetate)[2]

Reflux apparatus

Procedure:

Clean and shred the PET plastic into small pieces.

In a round-bottom flask, combine the shredded PET with an excess of benzyl alcohol.

Add a catalytic amount of zinc acetate.

Heat the mixture to reflux (approximately 145°C) with constant stirring.[2]

Maintain the reflux for a period of 20 to 28 hours to ensure complete depolymerization.[2]

After cooling, the product, Dibenzyl terephthalate, can be isolated and purified through

recrystallization or column chromatography.

Characterization of the final product is confirmed using techniques such as melting point

determination, Thin-Layer Chromatography (TLC), IR, and NMR spectroscopy.[7]

Experimental Protocol: Synthesis from Terephthaloyl
Chloride
An alternative laboratory synthesis involves the reaction of terephthaloyl chloride with benzyl

alcohol.[7]

Materials:

Terephthaloyl chloride

Benzyl alcohol

Anhydrous solvent (e.g., dichloromethane or toluene)

Base (e.g., pyridine or triethylamine) to neutralize the HCl byproduct
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Procedure:

Dissolve terephthaloyl chloride in the anhydrous solvent in a reaction vessel equipped with a

stirrer and under an inert atmosphere.

Slowly add a stoichiometric amount of benzyl alcohol to the solution.

Add the base dropwise to the reaction mixture to scavenge the hydrochloric acid that is

formed.

Stir the reaction at room temperature until completion, which can be monitored by TLC.

Upon completion, the reaction mixture is washed with water and brine.

The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the

solvent is removed under reduced pressure.

The resulting crude Dibenzyl terephthalate is then purified, typically by recrystallization

from a suitable solvent.

Key Chemical Reactions and Pathways
Dibenzyl terephthalate, as an ester, undergoes typical reactions such as hydrolysis and

transesterification.

Hydrolysis: In the presence of an acid or base catalyst and water, Dibenzyl terephthalate
can be hydrolyzed back to terephthalic acid and benzyl alcohol.[1]

Transesterification: It can react with other alcohols to form different terephthalate esters, a

reaction that is fundamental to its role in polymer chemistry.[1]

Below is a diagram illustrating the synthesis of Dibenzyl terephthalate from PET.
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Reactants
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(C2H6O2)
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(C7H8O)

Catalyst
(e.g., Zinc Acetate)

Heat
(~145°C)

Click to download full resolution via product page

Caption: Synthesis of Dibenzyl terephthalate from PET.

Applications and Relevance
Dibenzyl terephthalate has several important applications, primarily in the field of polymer

chemistry.

Chemical Recycling of PET: It is a key intermediate in the chemical recycling of PET waste,

converting it into a valuable chemical feedstock.[1][2] This contributes to a more sustainable

and circular economy for plastics.

Plasticizer: It has been investigated as a plasticizer in rubber formulations, where it can

improve mechanical properties.[2]
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Monomer for Polyester Synthesis: Dibenzyl terephthalate can serve as a monomer in the

production of various polyesters.[1]

Flame Retardants: Its incorporation into materials can enhance their flame resistance.[2]

Synthesis of Natural Products: It is used in the laboratory synthesis of Pharacine, a natural

p-cyclophane.[3][4]

While direct applications in drug development are not widely documented, its role as a building

block in organic synthesis and its properties as a plasticizer could be of interest in the

formulation of drug delivery systems or medical devices. The biocompatibility and degradation

products (terephthalic acid and benzyl alcohol) would be critical considerations for any such

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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